Cas no 94347-46-3 (Propanamide, 2-chloro-N-cyclohexyl-, (S)-)

Propanamide, 2-chloro-N-cyclohexyl-, (S)- structure
94347-46-3 structure
Product Name:Propanamide, 2-chloro-N-cyclohexyl-, (S)-
CAS No:94347-46-3
MF:C9H16ClNO
MW:189.682441711426
CID:752326
PubChem ID:3613317
Update Time:2025-04-19

Propanamide, 2-chloro-N-cyclohexyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-chloro-N-cyclohexyl-, (S)-
    • 2-chloro-N-cyclohexylpropanamide
    • AKOS016051211
    • AKOS000264590
    • NCGC00323035-01
    • CS-0221147
    • AB01318422-02
    • SCHEMBL11067027
    • 94318-76-0
    • DTXSID40394197
    • UPCMLD0ENAT0520-4093:001
    • EN300-08454
    • Z56949571
    • 94347-46-3
    • Inchi: 1S/C9H16ClNO/c1-7(10)9(12)11-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,11,12)
    • InChI Key: XEZUQDMCORIBFZ-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 189.092
  • Monoisotopic Mass: 189.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.1Ų
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